Cas no 98299-38-8 (1-Propanaminium,3-carboxy-2-(2,2-dimethyl-1-oxopropoxy)-N,N,N-trimethyl-, inner salt)

• Product Name: 1-Propanaminium,3-carboxy-2-(2,2-dimethyl-1-oxopropoxy)-N,N,N-trimethyl-, inner salt
• CAS No: 98299-38-8
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 807541
• PubChem ID: 126894
• Update Time: 2025-04-19

1-Propanaminium,3-carboxy-2-(2,2-dimethyl-1-oxopropoxy)-N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-2-(2,2-dimethyl-1-oxopropoxy)-N,N,N-trimethyl-, inner salt
• 3-(2,2-dimethylpropanoyloxy)-4-(trimethylazaniumyl)butanoate
• pivaloylcarnitine
• CAR(3:0(Me2))
• LMFA07070103
• 98299-38-8
• SCHEMBL7032121
• 3-[(2,2-dimethylpropanoyl)oxy]-4-(trimethylazaniumyl)butanoate
• DTXSID80913341
• CHEBI:165622
• 1-Propanaminium, 3-carboxy-2-(2,2-dimethyl-1-oxopropoxy)-N,N,N-trimethyl-, hydroxide, inner salt

• Inchi： 1S/C12H23NO4/c1-12(2,3)11(16)17-9(7-10(14)15)8-13(4,5)6/h9H,7-8H2,1-6H3
• InChI Key： YICAQFPUDACYGQ-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)C)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 245.162708
• Monoisotopic Mass: 245.162708
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C